Cas no 87991-66-0 (Benzenamine, 4-(2-cyclohexyl-1,1-dimethylethoxy)-)

• Product Name: Benzenamine, 4-(2-cyclohexyl-1,1-dimethylethoxy)-
• CAS No: 87991-66-0
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 649329
• PubChem ID: 71411593
• Update Time: 2025-04-19

Benzenamine, 4-(2-cyclohexyl-1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-cyclohexyl-1,1-dimethylethoxy)-
• 4-(1-cyclohexyl-2-methylpropan-2-yl)oxyaniline
• 4-[(1-Cyclohexyl-2-methylpropan-2-yl)oxy]aniline
• 87991-66-0
• DTXSID20831196

• Inchi： 1S/C16H25NO/c1-16(2,12-13-6-4-3-5-7-13)18-15-10-8-14(17)9-11-15/h8-11,13H,3-7,12,17H2,1-2H3
• InChI Key： YKJILSBRMDHQOW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2Ų